2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride

• CAS No.: 2408969-92-4
• Molecular Formula: C8H18ClNO2Si
• Molecular Weight: 223.8

Description

2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride is a chemical compound with the molecular formula C₈H₁₇NO₂Si·HCl and a molecular weight of 223.77 g/mol . It is a derivative of azasilinane, a heterocyclic compound containing silicon and nitrogen atoms. This compound is typically found in a powdered form and is used in various scientific research and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride involves the reaction of 4,4-dimethyl-1,4-azasilinane with acetic acid under specific conditions. The reaction is typically carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, and the reaction conditions are optimized for maximum yield and purity. The product is then purified and converted into its hydrochloride salt form for stability and ease of handling .

Chemical Reactions Analysis

Types of Reactions

2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various acids and bases for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may yield simpler derivatives of the original compound .

Scientific Research Applications

2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds.

Biology: The compound is used in biochemical studies to understand its interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic applications, including its effects on various biological pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(4,4-dimethyl-1,4-azasilinan-1-yl)acetic acid hydrochloride include:

• 4,4-dimethyl-1,4-azasilinane
• 4,4-dimethylpiperidin-1-amine
• 4,4-dimethyl-1,4-azasilinane hydrochloride

Uniqueness

What sets this compound apart from similar compounds is its unique combination of silicon and nitrogen atoms in the azasilinane ring, which imparts specific chemical and biological properties. This makes it a valuable compound for various research and industrial applications .